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Compound of Interest

Compound Name: N-Acetylglycine-d2

Cat. No.: B12376761 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-quality

deuterated compounds is a critical step in ensuring the accuracy and reliability of experimental

results. N-Acetylglycine-d2, a deuterated analog of N-Acetylglycine, serves as a valuable tool

in metabolic research, pharmacokinetic studies, and as an internal standard for mass

spectrometry-based quantification. This technical guide provides an in-depth overview of

commercially available N-Acetylglycine-d2, its quality specifications, and a typical workflow for

its quality control analysis.

Supplier and Quality Specifications
The following table summarizes the availability and quality specifications of deuterated N-

Acetylglycine from various suppliers. It is important to note that while the focus of this guide is

N-Acetylglycine-d2, some suppliers primarily offer other deuterated forms, such as N-

Acetylglycine-d5. Researchers should carefully consider the isotopic labeling pattern required

for their specific application.
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Supplier
Product
Name

CAS
Number

Chemical
Purity

Isotopic
Purity

Available
Forms

MedChemEx

press

N-

Acetylglycine-

d2 (Aceturic

acid-d2)

Not specified ≥98% Not specified Solid

N-

Acetylglycine-

d5 (Aceturic

acid-d5)

1219805-82-

9
99.0% Not specified Solid

LGC

Standards

N-Acetyl-d3-

glycine-2,2-

d2 (N-

Acetylglycine-

d5)

1219805-82-

9
min 98% 98 atom % D Neat

InvivoChem

N-

Acetylglycine-

d5

1219805-82-

9
≥98% Not specified Solid

Sigma-

Aldrich

N-

Acetylglycine-

d5

1219805-82-

9
98% Not specified Solid

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) from the

supplier to obtain the most accurate and detailed quality control data. A typical CoA for a

related compound, N-Acetyl-L-cysteine, includes tests for appearance, purity (e.g., by titration

or chromatography), optical rotation, solubility, and limits for impurities such as chlorides,

sulfates, heavy metals, and arsenic[1].

Experimental Protocols: A Representative Quality
Control Workflow
While specific, detailed experimental protocols for the quality control of N-Acetylglycine-d2 are

proprietary to the manufacturers, a general workflow can be constructed based on standard
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analytical techniques for deuterated compounds. The primary goals of these analyses are to

confirm the chemical identity and purity of the compound, as well as to determine its isotopic

purity and the location of the deuterium labels.

Key analytical methods include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the molecule. The absence or significant reduction of signals at specific

positions in the ¹H NMR spectrum, compared to the non-deuterated standard, confirms the

location of deuterium labeling. Quantitative NMR (qNMR) can also be employed to assess

purity.[2]

Mass Spectrometry (MS): Coupled with either Gas Chromatography (GC-MS) or Liquid

Chromatography (LC-MS), this technique is crucial for confirming the molecular weight of the

deuterated compound and assessing its isotopic distribution. High-resolution mass

spectrometry (HRMS) can provide highly accurate mass measurements to confirm the

elemental composition.

High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV,

MS) is used to determine the chemical purity of the compound by separating it from any non-

deuterated starting material or other impurities.

Below is a diagram illustrating a typical experimental workflow for the quality control analysis of

N-Acetylglycine-d2.
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Caption: Quality control workflow for N-Acetylglycine-d2.

Synthesis of N-Acetylglycine
The synthesis of the non-deuterated parent compound, N-Acetylglycine, is typically achieved

through the acetylation of glycine. A common laboratory method involves reacting glycine with

acetic anhydride in an aqueous or glacial acetic acid medium.[3] For the synthesis of N-
Acetylglycine-d2, deuterated glycine or a deuterated acetylating agent would be used.

Industrial synthesis routes may involve the reaction of paraformaldehyde, an amide, and

carbon monoxide in the presence of a cobalt-containing catalyst.[4][5] The purification of the

final product often involves recrystallization from water or a mixture of ethanol and ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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